cycleabarbatine
cycleabarbatine
Brand Name:
Vulcanchem
CAS No.:
152697-36-4
VCID:
VC0114352
InChI:
InChI=1S/C37H40N2O6/c1-38-14-12-24-20-32(42-4)34-21-27(24)28(38)16-22-6-9-26(10-7-22)44-33-18-23(8-11-31(33)41-3)17-29-35-25(13-15-39(29)2)19-30(40)36(43-5)37(35)45-34/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m0/s1
SMILES:
CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)O)OC)OC)OC
Molecular Formula:
C37H40N2O6
Molecular Weight:
608.7 g/mol
cycleabarbatine
CAS No.: 152697-36-4
Main Products
VCID: VC0114352
Molecular Formula: C37H40N2O6
Molecular Weight: 608.7 g/mol
| CAS No. | 152697-36-4 |
|---|---|
| Product Name | cycleabarbatine |
| Molecular Formula | C37H40N2O6 |
| Molecular Weight | 608.7 g/mol |
| IUPAC Name | (1S,14R)-9,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-20-ol |
| Standard InChI | InChI=1S/C37H40N2O6/c1-38-14-12-24-20-32(42-4)34-21-27(24)28(38)16-22-6-9-26(10-7-22)44-33-18-23(8-11-31(33)41-3)17-29-35-25(13-15-39(29)2)19-30(40)36(43-5)37(35)45-34/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m0/s1 |
| Standard InChIKey | JIGFMOPXEDLMPQ-URLMMPGGSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C3C=C2[C@@H]1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)C[C@@H]6C7=C(O3)C(=C(C=C7CCN6C)O)OC)OC)OC |
| SMILES | CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)O)OC)OC)OC |
| Canonical SMILES | CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)O)OC)OC)OC |
| Synonyms | cycleabarbatine |
| PubChem Compound | 192607 |
| Last Modified | Nov 11 2021 |
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